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Compound of Interest

Compound Name: Myristyl behenate

Cat. No.: B1598218

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct in-vivo safety and toxicity data for Myristyl behenate are limited in publicly
available literature. This guide provides a comprehensive profile based on data from its
constituent components, Myristyl alcohol and Behenic acid, and the closely related ester,
Myristyl myristate. The information herein is intended for research and development purposes
and should not be considered a definitive safety assessment for regulatory submission without
further compound-specific testing.

Executive Summary

Myristyl behenate is a long-chain fatty acid ester with potential applications in pharmaceutical
and cosmetic formulations as an emollient, thickener, and stabilizer. Due to a lack of specific in-
vivo toxicity studies on Myristyl behenate, this technical guide synthesizes available data on
its hydrolysis products—Myristyl alcohol and Behenic acid—and the analogous compound,
Myristyl myristate, to construct a presumptive safety profile.

Based on the available information, Myristyl behenate is expected to have a low order of
acute toxicity. The constituent moieties and related compounds have been reviewed by the
Cosmetic Ingredient Review (CIR) Expert Panel and are considered safe for use in cosmetic
formulations.[1][2] It is anticipated that Myristyl behenate would be hydrolyzed in vivo to
Myristyl alcohol and Behenic acid, which are then metabolized through well-established fatty
acid and fatty alcohol pathways.
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Chemical and Physical Properties

Property Value

Chemical Name Tetradecyl docosanoate
Synonyms Myristyl behenate
Molecular Formula C36H7202

Molecular Weight 536.96 g/mol
Appearance Waxy solid

N Insoluble in water; soluble in oils and organic
Solubility
solvents

Pharmacokinetics and Metabolism

Direct pharmacokinetic studies on Myristyl behenate are not available. However, as an ester,
it is anticipated to undergo hydrolysis by carboxylesterases present in the gastrointestinal tract
and various tissues to yield Myristyl alcohol and Behenic acid.[3]

» Myristyl Alcohol: A long-chain fatty alcohol that can be oxidized to myristic acid, which then
enters the fatty acid metabolic pool.

e Behenic Acid: A very long-chain saturated fatty acid that is reported to be poorly absorbed.[4]
That which is absorbed can be metabolized via beta-oxidation.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1598218?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11856341/
https://pubmed.ncbi.nlm.nih.gov/11124748/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fatty Acid

Myristyl Alcohol F———»| Metabolism

Carboxylesterases

P S (in vivo hydrolysis)

Behenic Acid ——»| Beta-oxidation

4 )

Preliminary Sighting Study

Administer starting dose (e.g., 300 mg/kg)
to one animal

:

Observe for 24-48 hours

:

If animal survives, increase dose for next animal.
If animal dies, decrease dose.

G /

Determine starting dose
for main study

Main [Study
y

Dose 3 animals sequentially at the selected starting dose

:

Observe animals for 14 days
(clinical signs, body weight)

:

Necropsy at day 14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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